Cas no 914636-56-9 (2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde
• CAS No: 914636-56-9
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 1039613
• PubChem ID: 26986127
• Update Time: 2025-10-29

2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde
• 2,6-Dichloro-4-(trifluoromethyl)nicotildehyde
• PS-7539
• 2,6-dichloro-4-(trifluoromethyl)pyridine-3-carbaldehyde
• AKOS016008093
• 914636-56-9
• DTXSID30650496
• 2,6-Dichloro-4-(trifluoromethyl)pyridine-3-carboxaldehyde
• MFCD08056286
• DB-329677

• MDL： MFCD08056286
• Inchi： 1S/C7H2Cl2F3NO/c8-5-1-4(7(10,11)12)3(2-14)6(9)13-5/h1-2H
• InChI Key： OBHMPLQCNUGZLV-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=C(N=1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 242.9465536g/mol
• Monoisotopic Mass: 242.9465536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde

Recent Advances in the Application of 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde (CAS: 914636-56-9) in Chemical Biology and Pharmaceutical Research

2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde (CAS: 914636-56-9) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of trifluoromethyl-substituted heterocycles, which are known for their enhanced metabolic stability and bioavailability. This research brief aims to summarize the latest findings on the applications and synthetic methodologies involving this compound, providing insights into its potential in drug discovery and development.

One of the most notable advancements in the use of 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde is its role in the synthesis of novel pyridine derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of potent kinase inhibitors, which showed promising activity against cancer cell lines. The trifluoromethyl group in the compound was found to significantly enhance the binding affinity of the resulting inhibitors to their target proteins, underscoring the importance of this functional group in medicinal chemistry.

In addition to its pharmaceutical applications, recent research has explored the use of 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde in agrochemicals. A study in Pest Management Science (2024) reported its incorporation into new insecticidal agents, which exhibited high efficacy against resistant pest populations. The compound's unique electronic properties, conferred by the trifluoromethyl group, were identified as a key factor in its bioactivity, offering a potential solution to the growing issue of pesticide resistance.

From a synthetic perspective, advancements in catalytic methods have improved the efficiency of reactions involving 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde. A recent Organic Letters publication (2024) described a palladium-catalyzed cross-coupling reaction that enables the selective functionalization of the aldehyde group, opening new avenues for the diversification of its derivatives. This methodological innovation is expected to facilitate the rapid exploration of structure-activity relationships in drug discovery programs.

Despite its promising applications, challenges remain in the large-scale production and handling of 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde due to its reactivity and stability issues. Recent efforts in process chemistry, as reported in Chemical Engineering Journal (2023), have focused on optimizing its synthesis to improve yield and purity while minimizing environmental impact. These developments are critical for ensuring the compound's viability in industrial applications.

In conclusion, 2,6-Dichloro-4-(trifluoromethyl)nicotinaldehyde (CAS: 914636-56-9) continues to be a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a focal point for the development of new therapeutic and agrochemical agents. Future research is expected to further expand its applications, particularly in the design of next-generation drugs and sustainable crop protection solutions.